3-sec-butyl-5-(3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-3-butan-2-yl-5-[(3-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H17NO3S/c1-4-10(2)16-14(17)13(20-15(16)18)9-11-6-5-7-12(8-11)19-3/h5-10H,4H2,1-3H3/b13-9+
• InChI Key: PIXOFOJJXRVDPD-UKTHLTGXSA-N
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=CC(=CC=C2)OC)SC1=O
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C\C2=CC(=CC=C2)OC)/SC1=O
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

3-sec-butyl-5-(3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as Meldrum's acid derivative, is a heterocyclic compound that has been widely used in scientific research. This compound has unique properties that make it suitable for various applications, mainly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-sec-butyl-5-(3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione's acid derivative is not fully understood. However, it is believed that the compound acts by inhibiting certain enzymes or proteins involved in various biological processes.
Biochemical and Physiological Effects:
This compound's acid derivative has been shown to have various biochemical and physiological effects. The compound has been reported to exhibit antioxidant, anti-inflammatory, and antitumor activities. It has also been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-sec-butyl-5-(3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione's acid derivative is its ease of synthesis and purification. The compound is also stable under various conditions, making it suitable for various experimental procedures. However, one of the limitations of the compound is its low solubility in water, which may limit its use in some experiments.

Future Directions

There are several future directions for the use of 3-sec-butyl-5-(3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione's acid derivative in scientific research. One of the potential applications is in the development of new drugs for the treatment of various diseases. The compound may also be used in the development of new materials with unique properties. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its potential use in various biological processes.
Conclusion:
In conclusion, this compound's acid derivative is a heterocyclic compound that has been widely used in scientific research. The compound has unique properties that make it suitable for various applications, mainly in the field of medicinal chemistry. Further studies are needed to fully understand the mechanism of action of the compound and its potential use in various biological processes.

Synthesis Methods

The synthesis of 3-sec-butyl-5-(3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione's acid derivative is carried out by reacting this compound's acid with 3-methoxybenzaldehyde in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like ethanol at reflux temperature for several hours. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3-sec-butyl-5-(3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione's acid derivative has been used in various scientific research studies. One of the significant applications of this compound is in the development of new drugs. The compound has been used as a starting material for the synthesis of various bioactive molecules, including antitumor and antibacterial agents.